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- 7

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 4-(2-Hydroxyethyl)cyclohexanol, a versatile
bifunctional molecule with significant potential in various scientific and industrial applications,
including drug development. As a Senior Application Scientist, the following sections synthesize
critical technical data with practical insights to facilitate its effective use in research and
development.

Nomenclature and Chemical Identity

4-(2-Hydroxyethyl)cyclohexanol is an organic compound featuring a cyclohexane ring
substituted with both a hydroxyl group and a 2-hydroxyethyl group.[1] This structure imparts
amphiphilic properties, with the cyclohexane ring providing a nonpolar character and the two
hydroxyl groups contributing to its polarity and water solubility.[1] The compound is typically
available as a mixture of cis and trans isomers.

A clear understanding of its nomenclature is crucial for accurate literature searches and
unambiguous communication in scientific contexts.

Table 1: Synonyms and Identifiers
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Identifier Type Value Source
2-(4- .
IUPAC Name TCI Chemicals
Hydroxycyclohexyl)ethanol
4-(2- L
Common Name CymitQuimica[1]
Hydroxyethyl)cyclohexanol
Synonyms 4-Hydroxycyclohexaneethanol TCI Chemicals

Cyclohexaneethanol, 4-

CymitQuimica[l
Hydroxy- Y 8
CymitQuimica, Spectrum
CAS Number 74058-21-2 )
Chemical[1][2]
CymitQuimica, Spectrum
Molecular Formula CsH1602 ]
Chemical[1][2]
] CymitQuimica, Spectrum
Molecular Weight 144.21 g/mol ]
Chemical[1][2]
InChI=1/C8H1602/c9-6-5-7-1- o
InChl CymitQuimica[1]
3-8(10)4-2-7/h7-10H,1-6H2
SMILES C1Cc(cceicco)o CymitQuimica[1]

Physicochemical Properties

The physical and chemical properties of 4-(2-Hydroxyethyl)cyclohexanol dictate its behavior

in various systems and are fundamental to its application in experimental design.

Table 2: Physicochemical Data
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Property Value Source

) Colorless to pale yellow liquid o
Physical State CymitQuimica[1]
at room temperature

Solubility Soluble in water CymitQuimica[1]
N ) Tokyo Chemical Industry Co.,
Boiling Point 175 °C at 20 mmHg
Ltd.[3]
» ] Tokyo Chemical Industry Co.,
Specific Gravity (20/20) 1.05
Ltd.[3]
) Tokyo Chemical Industry Co.,
Refractive Index 1.49

Ltd.[3]

The presence of two hydroxyl groups allows for hydrogen bonding, contributing to its water
solubility and relatively high boiling point.[1] These properties are advantageous in formulations
and as a solvent in various chemical reactions.[1]

Synthesis and Availability

While specific, detailed synthesis routes for 4-(2-Hydroxyethyl)cyclohexanol are not
extensively published in readily available literature, its structure suggests it can be synthesized
through the reduction of corresponding esters or carboxylic acids, such as derivatives of 4-
cyclohexaneacetic acid.

The compound is commercially available from various chemical suppliers, typically as a mixture
of cis and trans isomers. For specific research needs, purification of the desired isomer may be
necessary.

Applications in Research and Drug Development

The bifunctional nature of 4-(2-Hydroxyethyl)cyclohexanol makes it a valuable building block
in several areas of chemical synthesis and materials science.

Role as a Diol Monomer
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As a diol, 4-(2-Hydroxyethyl)cyclohexanol can be used as a monomer in the synthesis of
polyesters and polyurethanes.[3] The incorporation of the cyclohexyl ring into the polymer
backbone can impart desirable properties such as increased rigidity, thermal stability, and
modified solubility.

Intermediate in Organic Synthesis

The two hydroxyl groups offer reactive sites for a variety of chemical transformations. The
primary alcohol of the hydroxyethyl group and the secondary alcohol on the cyclohexane ring
can be selectively protected and functionalized, allowing for the synthesis of more complex
molecules. This makes it a useful intermediate for creating compounds with specific steric and
electronic properties.

Potential in Drug Delivery and Formulation

The amphiphilic character of 4-(2-Hydroxyethyl)cyclohexanol suggests its potential use as a
surfactant or emulsifier in drug formulations.[1] Surfactants are critical in solubilizing poorly
water-soluble active pharmaceutical ingredients (APIs), which can enhance bioavailability.[4]

Experimental Protocol: A Conceptual Synthesis
Approach

While a specific, validated protocol for the synthesis of 4-(2-Hydroxyethyl)cyclohexanol is not
readily available in the provided search results, a logical and common synthetic route for such
a diol would involve the reduction of a corresponding ester. The following is a generalized,
conceptual protocol based on standard organic chemistry principles.

Objective: To synthesize 4-(2-Hydroxyethyl)cyclohexanol via the reduction of a suitable ester
precursor, such as ethyl 2-(4-oxocyclohexyl)acetate.

Materials:
o Ethyl 2-(4-oxocyclohexyl)acetate (precursor)
e Sodium borohydride (NaBHa) or Lithium aluminum hydride (LiAlH4) (reducing agent)

e Anhydrous ethanol or Tetrahydrofuran (THF) (solvent)
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e Hydrochloric acid (HCI), dilute aqueous solution (for workup)
e Sodium sulfate (Na2S0a4), anhydrous (drying agent)
» Rotary evaporator

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

e Magnetic stirrer and heating mantle
e Thin-layer chromatography (TLC) apparatus for reaction monitoring
Procedure:

o Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen), dissolve the starting ester, ethyl 2-(4-
oxocyclohexyl)acetate, in an appropriate anhydrous solvent (e.g., ethanol for NaBHa4 or THF
for LiAIHa4).

» Addition of Reducing Agent: Cool the solution in an ice bath. Slowly add the reducing agent
(e.g., NaBHa) portion-wise to the stirred solution. The choice of reducing agent is critical;
LiAlH4 is a much stronger reducing agent and requires more stringent anhydrous conditions
and careful handling.

o Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

e Quenching the Reaction: Once the reaction is complete, carefully quench the excess
reducing agent by the slow addition of water or a dilute acid solution (with cooling).

o Workup: Acidify the reaction mixture with dilute HCI. Extract the product into an organic
solvent such as ethyl acetate. Wash the organic layer with brine, dry it over anhydrous
sodium sulfate, and filter.

 Purification: Concentrate the filtrate using a rotary evaporator. The crude product can then be
purified by column chromatography on silica gel to yield pure 4-(2-
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Hydroxyethyl)cyclohexanol.
Causality behind Experimental Choices:

 Inert Atmosphere: Prevents reaction with atmospheric moisture, which is particularly
important when using highly reactive reducing agents like LiAlHa.

o Choice of Reducing Agent: NaBHa is a milder reducing agent suitable for reducing ketones
and aldehydes, while LiAlH4 can reduce both esters and ketones to alcohols. The choice
depends on the specific precursor used.

e Reaction Monitoring: TLC is a rapid and effective technique to determine the endpoint of the
reaction, preventing over- or under-reaction and ensuring optimal yield.

 Purification: Column chromatography is a standard and effective method for separating the
desired product from byproducts and unreacted starting materials, ensuring high purity of the
final compound.

Logical Relationships and Potential Modifications

The structure of 4-(2-Hydroxyethyl)cyclohexanol allows for various synthetic modifications,
making it a versatile scaffold.

Esterification BisiTE
(e.g., with Acyl Chlorides)
Primary or Secondary -OH
Etherification Diethers
W (e.g., Williamson Ether Synthesis)
Selective conditions
Selective Oxidation Keto-acid or Lactone
Diol Monomer
Polycondensation Polyesters / Polyurethanes]

4-(2-Hydroxyethyl)cyclohexanol

Click to download full resolution via product page

Caption: Synthetic pathways originating from 4-(2-Hydroxyethyl)cyclohexanol.
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Safety and Handling

As with any chemical, proper safety precautions should be observed when handling 4-(2-
Hydroxyethyl)cyclohexanol. Consult the Safety Data Sheet (SDS) provided by the supplier
for detailed information on hazards, handling, and disposal.[1] In general, it is advisable to
handle the compound in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

4-(2-Hydroxyethyl)cyclohexanol is a valuable and versatile chemical intermediate with a
unique combination of a cycloaliphatic core and two hydroxyl groups. Its properties make it a
promising candidate for applications in polymer chemistry, organic synthesis, and potentially in
the formulation of pharmaceuticals. A thorough understanding of its chemical identity,
physicochemical properties, and reactivity is essential for leveraging its full potential in research
and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1590616#4-2-hydroxyethyl-cyclohexanol-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

